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4-Methoxy-2,5-

dimethylbenzaldehyde

Cat. No.: B1293634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethyl-p-anisaldehyde, also known as 2,5-dimethyl-4-methoxybenzaldehyde, is a

valuable aromatic aldehyde intermediate in the synthesis of various pharmaceuticals and

specialty chemicals. Its substituted benzene ring structure makes it a key building block in the

development of novel compounds with potential therapeutic applications. The efficient and

scalable synthesis of this molecule is therefore of significant interest to the chemical and

pharmaceutical industries.

This document provides detailed application notes and protocols for the scalable synthesis of

2,5-Dimethyl-p-anisaldehyde, focusing on the Vilsmeier-Haack reaction, a reliable and widely

used method for the formylation of electron-rich aromatic compounds.

Synthesis Pathway: Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a powerful method for introducing a formyl group (-CHO) onto

an electron-rich aromatic ring. The reaction utilizes a Vilsmeier reagent, which is typically

formed in situ from a substituted amide, such as N-methylformanilide or dimethylformamide

(DMF), and a phosphorus oxychloride (POCl₃).[1][2][3] The starting material for the synthesis of

2,5-Dimethyl-p-anisaldehyde is 2,5-dimethylanisole (2,5-dimethyl-1-methoxybenzene).
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The overall reaction is as follows:

The Vilsmeier reagent, a chloroiminium ion, acts as the electrophile in an electrophilic aromatic

substitution reaction with the activated aromatic ring of 2,5-dimethylanisole. Subsequent

hydrolysis of the resulting iminium salt yields the desired aldehyde.[2]

Quantitative Data Summary
The following table summarizes typical quantitative data for the synthesis of 2,5-Dimethyl-p-

anisaldehyde and analogous compounds via the Vilsmeier-Haack reaction.

Parameter Value Reference

Starting Material 2,5-Dimethylanisole N/A

Reagents N-methylformanilide, POCl₃ [4]

Solvent None (reagents act as solvent) [4]

Reaction Temperature 50-100 °C [4][5]

Reaction Time 2-6 hours [4][5]

Yield ~67% [5]

Melting Point 83 °C [5]

Purity >98% (after recrystallization) [6]

Experimental Protocols
Method 1: Vilsmeier-Haack Formylation using N-Methylformanilide and POCl₃

This protocol is adapted from established procedures for the formylation of similar aromatic

ethers.[4][5]

Materials:

2,5-Dimethylanisole

N-Methylformanilide
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Phosphorus oxychloride (POCl₃)

Water

Hexane (for recrystallization)

Round-bottom flask

Stirrer

Heating mantle/oil bath

Condenser

Apparatus for filtration

Procedure:

Vilsmeier Reagent Formation: In a dry round-bottom flask equipped with a stirrer and a

condenser, carefully add 45 ml of N-methylformanilide.[4] To this, slowly add 40 ml of

phosphorus oxychloride (POCl₃) while stirring and cooling in an ice bath to manage the

exothermic reaction.[4] Allow the mixture to stand at room temperature for 50 minutes to

ensure the complete formation of the Vilsmeier reagent.[4]

Formylation Reaction: To the prepared Vilsmeier reagent, add 15.2 g of 2,5-dimethylanisole.

[4] Heat the resulting solution on a steam bath or in an oil bath to 90-100 °C for

approximately 2.5 hours.[4] The reaction mixture will become dark and viscous.[4]

Hydrolysis and Isolation: After the reaction is complete, cool the mixture to room

temperature. Carefully and slowly pour the viscous mixture into 2 liters of crushed ice and

water with vigorous stirring to hydrolyze the intermediate iminium salt.[4] Continue stirring for

several hours to ensure complete hydrolysis and precipitation of the product.[4]

Purification: Collect the crude solid product by filtration and wash it thoroughly with water.[4]

Air-dry the reddish, crumbly crystals.[4] For further purification, recrystallize the crude

product from boiling hexane. This should yield pale cream-colored or white crystals of 2,5-

Dimethyl-p-anisaldehyde.[4]
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Visualizations
Diagram 1: Vilsmeier-Haack Reaction Pathway
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Caption: Vilsmeier-Haack reaction pathway for 2,5-Dimethyl-p-anisaldehyde.

Diagram 2: Experimental Workflow
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Caption: General experimental workflow for the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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